Cas no 16299-22-2 (6-Methyl-4-phenylcoumarin)

• Product Name: 6-Methyl-4-phenylcoumarin
• CAS No: 16299-22-2
• MF: C₁₆H₁₂O₂
• MW: 236.265284538269
• CID: 904725
• PubChem ID: 616828
• Update Time: 2025-04-19

6-Methyl-4-phenylcoumarin Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-4-phenylcoumarin
• 6-methyl-4-phenylchromen-2-one
• 6-Methyl-4-phenylcou
• 6-METHYL-4-PHENYLCOUMARIN,WHITE SOLID
• 4-phenyl-6-methylcoumarin
• 6-Methyl-4-phenyl-2H-1-benzopyran-2-one
• 6-Methyl-4-phenyl-2H-chromen-2-one
• 6-methyl-4-phenyl-chromen-2-one
• 6-Methyl-4-phenyl-cumarin
• KWOOQSLXFTYOTR-UHFFFAOYSA-N
• 6-Methyl-4-phenyl-2H-chromen-2-one #
• DB-307173
• CBiol_000892
• 16299-22-2
• HS-4609
• SCHEMBL1261825
• ICCB4_000188
• DTXSID80346978

• Inchi： 1S/C16H12O2/c1-11-7-8-15-14(9-11)13(10-16(17)18-15)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： KWOOQSLXFTYOTR-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC=CC=2)C2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 236.08400
• Monoisotopic Mass: 236.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 30.21000
• LogP: 3.76840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones